Cas no 2680586-44-9 (2-{(benzyloxy)carbonylamino}-2-1-(trifluoromethyl)cyclopropylacetic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2-1-(trifluoromethyl)cyclopropylacetic acid
• CAS No: 2680586-44-9
• MF: C₁₄H₁₄F₃NO₄
• MW: 317.260474681854
• MDL: MFCD34602434
• CID: 5631362
• PubChem ID: 163335695
• Update Time: 2025-05-21

2-{(benzyloxy)carbonylamino}-2-1-(trifluoromethyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-2-[1-(trifluoromethyl)cyclopropyl]acetic acid
• EN300-28293317
• 2680586-44-9
• 2-{(benzyloxy)carbonylamino}-2-1-(trifluoromethyl)cyclopropylacetic acid

• MDL： MFCD34602434
• Inchi： 1S/C14H14F3NO4/c15-14(16,17)13(6-7-13)10(11(19)20)18-12(21)22-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,18,21)(H,19,20)
• InChI Key： VZIKFWUQVWHBQS-UHFFFAOYSA-N
• SMILES： FC(C1(C(C(=O)O)NC(=O)OCC2C=CC=CC=2)CC1)(F)F

Computed Properties

• Exact Mass: 317.08749241g/mol
• Monoisotopic Mass: 317.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-2-1-(trifluoromethyl)cyclopropylacetic acid

Compound CAS No. 2680586-44-9: 2-{(Benzyloxy)Carbonylamino}-2-1-(Trifluoromethyl)cyclopropylacetic Acid

The compound with CAS number 2680586-44-9, known as 2-{(Benzyloxy)Carbonylamino}-2-1-(Trifluoromethyl)cyclopropylacetic Acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzyloxy group, a carbonylamino group, and a trifluoromethyl-substituted cyclopropane ring. The presence of these functional groups makes it a versatile compound for further research and development.

Recent studies have highlighted the importance of trifluoromethyl-containing compounds in drug discovery and materials science. The trifluoromethyl group, in particular, is known for its ability to enhance the stability and bioavailability of molecules. In the case of 2-{(Benzyloxy)Carbonylamino}-2-1-(Trifluoromethyl)cyclopropylacetic Acid, this group contributes to the overall hydrophobicity of the molecule, which is crucial for interactions with biological systems. Additionally, the benzyloxy group plays a role in modulating the electronic properties of the molecule, making it a promising candidate for various chemical reactions.

The cyclopropane ring in this compound adds another layer of complexity and reactivity. Cyclopropane-containing compounds are known for their strained ring systems, which can lead to unique chemical reactivities and stabilities. In this case, the cyclopropane ring is substituted with both a trifluoromethyl group and an acetic acid moiety, creating a highly functionalized structure. This makes the compound an interesting subject for studying ring-opening reactions and other transformations under different reaction conditions.

From a synthetic perspective, the preparation of 2-{(Benzyloxy)Carbonylamino}-2-1-(Trifluoromethyl)cyclopropylacetic Acid involves a series of carefully designed steps to assemble its complex structure. The synthesis likely begins with the formation of the cyclopropane ring, followed by the introduction of substituents such as the trifluoromethyl group and the benzyloxycarbonyl amino group. These steps require precise control over reaction conditions to ensure high yields and purity.

The applications of this compound are diverse. In pharmaceutical research, it could serve as a lead compound for developing new drugs targeting specific biological pathways. The trifluoromethyl group's ability to enhance pharmacokinetics makes it particularly valuable in this context. Additionally, its structure suggests potential use in agrochemicals or advanced materials due to its unique electronic and steric properties.

In conclusion, Compound CAS No. 2680586-44-9, or 2-{(Benzyloxy)Carbonylamino}-2-1-(Trifluoromethyl)cyclopropylacetic Acid, represents an exciting area of research with promising applications across multiple disciplines. Its intricate structure and functional groups make it a valuable tool for scientists exploring new frontiers in organic chemistry and drug discovery.